Cas no 116834-08-3 (1-Phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid)

1-Phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid structure
116834-08-3 structure
Product Name:1-Phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid
CAS No:116834-08-3
MF:C14H11N3O2
MW:253.256042718887
MDL:MFCD01749393
CID:155052
PubChem ID:2765904
Update Time:2025-04-19

1-Phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylicacid, 1-phenyl-5-(1H-pyrrol-1-yl)-
    • 1-phenyl-5-pyrrol-1-ylpyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylicacid,1-phenyl-5-(1H-pyrrol-1-yl)
    • 1-phenyl-5-pyrrol-1-yl-1H-pyrazole-4-carboxylic acid
    • 1-phenyl-5-pyrrolylpyrazole-4-carboxylic acid
    • 10P-383S
    • BRN 4259461
    • ChemDiv2_003154
    • RARECHEM AL BO 1561
    • 1-phenyl-5-pyrrol-1-yl-pyrazole-4-carboxylic acid
    • 1-phenyl-5-(1-pyrrolyl)-4-pyrazolecarboxylic acid
    • 1-phenyl-5-(1h-pyrrol-1-yl)-1h-pyrazole-4-carboxylicaci
    • FT-0679949
    • MLS000120771
    • EN300-302462
    • SB62717
    • AKOS000184040
    • 116834-08-3
    • J-505081
    • CHEMBL1578998
    • 1-Phenyl-5-pyrrol-1-yl-1H-pyrazole-4-carboxy lic acid
    • BB 0219837
    • SCHEMBL4770722
    • 1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid, AldrichCPR
    • SMR000097613
    • HMS2237G07
    • HMS1377P08
    • 1H-Pyrazole-4-carboxylic acid, 1-phenyl-5-(1H-pyrrol-1-yl)-
    • UOWVLCHBFVAAQI-UHFFFAOYSA-N
    • HMS3366L01
    • DTXSID70151533
    • CCG-200104
    • MFCD01749393
    • ALBB-015961
    • 1-phenyl-5-(pyrrol-1-yl)pyrazole-4-carboxylic acid
    • STK903306
    • BBL009736
    • DB-121458
    • 1-PHENYL-5-(1H-PYRROL-1-YL)-1H-PYRAZOLE-4-CARBOXYLICACID
    • MDL： MFCD01749393
    • Inchi： 1S/C14H11N3O2/c18-14(19)12-10-15-17(11-6-2-1-3-7-11)13(12)16-8-4-5-9-16/h1-10H,(H,18,19)
    • InChI Key： UOWVLCHBFVAAQI-UHFFFAOYSA-N
    • SMILES： OC(C1C=NN(C2C=CC=CC=2)C=1N1C=CC=C1)=O

Computed Properties

  • Exact Mass: 253.08500
  • Monoisotopic Mass: 253.085127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.3
  • Melting Point: 185-189°C
  • Boiling Point: 468.8°Cat760mmHg
  • Flash Point: 237.3°C
  • PSA: 60.05000
  • LogP: 2.36120

1-Phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid Security Information

  • HazardClass：IRRITANT

1-Phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylic acid Pricemore >>

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